5-chloro-N,N-diisopropyl-2-methoxybenzamide

• IUPAC Name: 5-chloro-2-methoxy-N,N-di(propan-2-yl)benzamide
• InChI: InChI=1S/C14H20ClNO2/c1-9(2)16(10(3)4)14(17)12-8-11(15)6-7-13(12)18-5/h6-10H,1-5H3
• InChI Key: PJWXVMMMHBGPLY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=O)C1=C(C=CC(=C1)Cl)OC
• Molecular Formula: C14H20ClNO2
• Molecular Weight: 269.77 g/mol

Description

5-chloro-N,N-diisopropyl-2-methoxybenzamide, also known as CDMB, is a chemical compound that belongs to the class of benzamides. It is widely used in scientific research as a tool to study the biochemical and physiological effects of various compounds. CDMB has a unique chemical structure that makes it an ideal candidate for research applications.

Mechanism of Action

The mechanism of action of 5-chloro-N,N-diisopropyl-2-methoxybenzamide is not fully understood, but it is believed to act as a competitive inhibitor of enzymes that utilize benzamides as substrates. It may also act as an allosteric modulator of enzyme activity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of acyltransferases and deacetylases, which are enzymes involved in cellular metabolism and protein synthesis. This compound has also been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-chloro-N,N-diisopropyl-2-methoxybenzamide is its unique chemical structure, which makes it an ideal candidate for research applications. However, its use is limited by its toxicity and potential for side effects. Additionally, this compound is not readily available commercially and must be synthesized in the lab, which can be time-consuming and expensive.

Future Directions

There are many future directions for research involving 5-chloro-N,N-diisopropyl-2-methoxybenzamide. One area of interest is the development of new drugs that target enzymes involved in cellular metabolism and protein synthesis. This compound can be used as a tool to study the effects of these drugs on enzyme activity and cellular function. Additionally, this compound can be used to study the effects of various compounds on cancer cell growth and proliferation. Further research is needed to fully understand the mechanism of action of this compound and its potential for use in drug development.
Conclusion
In conclusion, this compound is a valuable tool for scientific research, particularly in the study of enzymes involved in cellular metabolism and protein synthesis. Its unique chemical structure and potential for use in drug development make it an important area of research. However, its use is limited by its toxicity and potential for side effects. Further research is needed to fully understand the mechanism of action of this compound and its potential for use in drug development.

Synthesis Methods

The synthesis of 5-chloro-N,N-diisopropyl-2-methoxybenzamide involves a multi-step process that starts with the reaction of 5-chloro-2-methoxybenzoic acid with thionyl chloride to form 5-chloro-2-methoxybenzoyl chloride. This intermediate is then reacted with diisopropylamine to form N,N-diisopropyl-5-chloro-2-methoxybenzamide, which is then chlorinated with thionyl chloride to form this compound.

Scientific Research Applications

5-chloro-N,N-diisopropyl-2-methoxybenzamide is widely used in scientific research as a tool to study the biochemical and physiological effects of various compounds. It is commonly used as a substrate for the study of enzymes such as acyltransferases and deacetylases. This compound has also been used to study the effects of various drugs on cellular metabolism and protein synthesis.